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Compound of Interest

Compound Name: Dbedc

Cat. No.: B14117655 Get Quote

A Review of Literature for Researchers, Scientists,
and Drug Development Professionals
Introduction: DBEDC, or dodecylbenzenesulfonic acid bisethylenediamine copper salt (II), is a

chemical compound utilized in agriculture as a fungicide and insecticide. First registered in

Japan in 1969, this contact pesticide has been formulated as a wettable powder, emulsifiable

concentrate, and liquid for use on a variety of crops, including cereals, vegetables,

ornamentals, and turf. This technical guide provides a comprehensive review of the available

literature on DBEDC, focusing on its mechanism of action, efficacy, and application protocols,

with a particular emphasis on quantitative data and experimental methodologies.

Physicochemical Properties
A summary of the key physicochemical properties of DBEDC is presented in Table 1. This data

is essential for understanding its environmental fate and behavior.
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Property Value Reference

Appearance Vivid blue-purple paste [1]

Odor Odorless [1]

CAS Number 61607-82-7 [1]

Molecular Formula C40H74CuN4O6S2 [1]

Molecular Weight 834.7 g/mol [1]

Melting Point Decomposes above 207°C [1]

Boiling Point Decomposes above 207°C [1]

Vapor Pressure
5.2×10⁻⁵⁷ to 3.2×10⁻⁹ Pa

(25°C)
[1]

Density 1.1 g/cm³ (20°C) [1]

Water Solubility 1.53×10⁶ µg/L (25°C) [1]

Soil Adsorption Coefficient

(Koc)
1,230 (sandy soil, 25°C) [1]

Hydrolysis
Stable for 5 days (50°C; pH 4,

7, 9)
[1]

pKa 6.32 (20°C) [1]

Mechanism of Action
DBEDC exhibits a dual mode of action as both a fungicide and an insecticide.[1]

Fungicidal Action: The primary mechanism of fungicidal activity involves the copper complex. It

is believed that DBEDC adsorbs to the spores and hyphae of fungi. The copper ions then react

with sulfhydryl (SH) groups in enzymes, leading to their inhibition.[1] This disruption of critical

enzyme function interferes with the pathogen's metabolic processes, particularly the oxidation-

reduction system, ultimately resulting in cell death.[1]
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Insecticidal Action: As an insecticide, DBEDC acts through a physical mechanism. When

sprayed directly onto insects, the formulation is thought to block their spiracles, the external

openings of the respiratory system.[1] This physical obstruction prevents gas exchange,

leading to death by suffocation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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